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Compound of Interest

Compound Name:
3-Bromo-4'-morpholinomethyl

benzophenone

CAS No.: 898769-90-9

Cat. No.: B1293274

Get Quote

Executive Summary
3-Bromo-4'-morpholinomethyl benzophenone (referred to herein as 3-BMB) is a lipophilic,

weakly basic compound characterized by a distinct pH-dependent solubility profile and specific

stability vulnerabilities related to its benzophenone core.

Solubility Class: BCS Class II/IV borderline (High Permeability/Low Solubility at neutral pH).

Critical Stability Risks: Photochemical degradation (UV-induced radical formation) and N-

oxidation.

Storage Recommendation: Store at 2–8°C in amber, headspace-purged (N₂/Ar) vials to

prevent photo-reductive coupling and oxidative degradation.
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Understanding the molecular architecture is the first step in predicting solvent interaction and

degradation pathways.

Property Value / Prediction Structural Basis

Molecular Formula C₁₈H₁₈BrNO₂
Benzophenone core +

Morpholine moiety

Molecular Weight ~360.25 g/mol Heavy atom (Br) contribution

pKa (Basic) 6.4 – 6.8 (Predicted)

Tertiary amine (Morpholine N).

[1] Validated against 4-

benzylmorpholine data [1].[2]

[3][4][5]

LogP (Oct/Wat) 3.8 – 4.2 (Predicted)

High lipophilicity driven by the

bromobenzophenone scaffold,

slightly offset by the

morpholine ether oxygen.

H-Bond Donors 0 Aprotic molecule.

H-Bond Acceptors 3
Ketone (1), Morpholine Ether

(1), Morpholine Amine (1).

Ionization & pH-Dependent Behavior
The morpholine nitrogen acts as a "solubility switch."

pH < 5.5 (Acidic): The nitrogen is protonated (

). The molecule becomes cationic, drastically increasing aqueous solubility.

pH > 7.4 (Neutral/Basic): The molecule exists in its neutral, unionized form. Solubility is

driven solely by lipophilic interactions (LogP ~4), making it virtually insoluble in water.
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Based on Hansen Solubility Parameters (HSP) and the compound's polarity profile, the

following solvent classes are recommended for synthesis, purification, and analysis.

Table 1: Predicted Solubility Performance

Solvent Class
Representative
Solvents

Predicted Solubility
Application
Context

Chlorinated
Dichloromethane

(DCM), Chloroform
High (>100 mg/mL)

Primary solvent for

synthesis and

extraction.

Polar Aprotic DMSO, DMF, DMAc High (>50 mg/mL)

Stock solutions for

bioassays; reaction

media.

Polar Protic Methanol, Ethanol
Moderate (10–30

mg/mL)

Crystallization solvent

(solubility increases

significantly with

heat).

Aqueous (Acidic)
0.1 N HCl, Acetate

Buffer (pH 4.5)
Moderate to High

Dissolution testing;

salt formation.

Aqueous (Neutral) Water, PBS (pH 7.4)
Negligible (<0.1

mg/mL)

Non-solvent;

antisolvent for

precipitation.

Hydrocarbon Hexane, Heptane Low (<5 mg/mL)
Antisolvent; washing

impurities.

Protocol: Thermodynamic Solubility Determination
(Shake-Flask Method)
Standard: OECD Guideline 105 [2]

Objective: Determine the saturation solubility of 3-BMB in various media.

Preparation: Add excess 3-BMB solid (~50 mg) to 5 mL of the target solvent in a borosilicate

glass vial.
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Equilibration: Agitate at 25°C ± 0.1°C for 24 hours using an orbital shaker (avoid magnetic

stir bars to prevent grinding effects).

pH Check: For aqueous buffers, measure pH before and after addition. The basic morpholine

may shift the pH of weak buffers.

Separation: Filter the suspension through a 0.45 µm PVDF syringe filter (pre-saturated to

prevent adsorption).

Quantification: Dilute the filtrate with mobile phase and analyze via HPLC-UV (Detection @

254 nm).

Stability Assessment
Photochemical Instability (Critical Risk)
The benzophenone moiety is a known triplet-state sensitizer. Upon UV irradiation (300–360

nm), the carbonyl group undergoes intersystem crossing to a triplet state (

).

Mechanism: The triplet state can abstract hydrogen atoms from the solvent (or the

morpholine arm), leading to pinacol coupling or radical polymerization.

Heavy Atom Effect: The 3-Bromo substituent enhances spin-orbit coupling, potentially

increasing the quantum yield of the triplet state, making 3-BMB more photosensitive than

unsubstituted benzophenone [3].

Oxidative Instability
The methylene bridge adjacent to the morpholine nitrogen (benzylic position) and the

morpholine ring itself are susceptible to oxidation, leading to N-Oxide (NMO) formation.

Hydrolytic Stability
Ketone: Generally stable to hydrolysis.

C-N Bond: The benzylic C-N bond is stable under standard hydrolytic conditions but may

cleave under extreme oxidative stress.
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Visualization: Degradation & Solubility Logic

3-Bromo-4'-morpholinomethyl
benzophenone

Acidic Media (pH < 5)
Protonated (R3NH+)

pH Adjustment

Neutral Media (pH > 7)
Unionized (Lipophilic)pH Adjustment

UV Light (300-360nm)

Stress

Oxidative Stress
(Peroxides/Air)

Storage

Water Soluble

Precipitation

Triplet State (T1)
Radical Formation

Intersystem Crossing
(Enhanced by Br) Photodegradation Products

(Pinacols/Dimers)
H-Abstraction

N-Oxide ImpurityN-oxidation

Click to download full resolution via product page

Figure 1: Solubility switching mechanism and primary degradation pathways for 3-BMB.

Validated Experimental Protocols
Forced Degradation Study (Stress Testing)
Standard: ICH Q1A(R2) [4]

Perform these tests to validate the stability profile and develop "stability-indicating" analytical

methods.
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Stress Condition Protocol Details Expected Outcome

Acid Hydrolysis 0.1 N HCl, 60°C, 24 hours
Stable. < 2% degradation

expected.

Base Hydrolysis 0.1 N NaOH, 60°C, 24 hours
Stable. Ketone and amine are

robust.

Oxidation 3% H₂O₂, RT, 4 hours

Degradation. Monitor for N-

oxide peak (+16 Da mass

shift).

Photolysis
Xenon Arc Lamp (1.2 million

lux hours)

High Degradation. Monitor for

benzhydrols and dimers.

Thermal 80°C (Solid State), 7 days Stable (assuming MP > 80°C).

Analytical Method Parameters (HPLC)
To accurately monitor solubility and stability, use the following baseline chromatographic

conditions:

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (Keeps amine protonated/sharp).

Mobile Phase B: Acetonitrile.

Gradient: 10% B to 90% B over 15 minutes.

Wavelength: 254 nm (Benzophenone π-π* transition).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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